Energy crisis in Europe enhances the sustainability of green chemicals†
Green Chemistry Pub Date: 2023-06-23 DOI: 10.1039/D3GC01053H
Abstract
Ammonia and methanol are essential to modern societies, but their production has been heavily reliant on natural gas, which contributes to supply disruptions and significant CO2 emissions. While low-carbon or green production routes have been extensively researched, their adoption has been hindered by higher costs, making them unsustainable. However, a recent energy crisis in Europe has created a unique opportunity to shift towards greener production technologies. Here we show that, green ammonia, produced through wind-powered water electrolysis, had the potential to outperform its fossil counterpart for six months as of December 2021, while methanol produced through CO2 capture and wind-based water electrolysis became an economically appealing alternative. With a coordinated effort from academia, industry, and policymakers, Europe can lead the grand transition towards more sustainable practices in the chemical industry.
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